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Compound of Interest

Compound Name: 3-Mercapto-3-methylbutan-1-ol-d6

Cat. No.: B12410965 Get Quote

An In-depth Technical Guide to 3-Mercapto-3-
methylbutan-1-ol-d6
This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of 3-Mercapto-3-methylbutan-1-ol-d6, a deuterated analogue of a significant

sulfur-containing volatile compound. This document is intended for researchers, scientists, and

professionals in drug development and analytical chemistry who utilize stable isotope-labeled

compounds as internal standards for quantitative analyses.

Chemical Structure and Identification
3-Mercapto-3-methylbutan-1-ol-d6 is the deuterium-labeled form of 3-Mercapto-3-

methylbutan-1-ol (3MMBOH), where six hydrogen atoms on the two methyl groups attached to

the tertiary carbon have been replaced with deuterium. This isotopic substitution provides a

distinct mass difference, making it an ideal internal standard for mass spectrometry-based

quantification of the parent compound.
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Chemical Structure of 3-Mercapto-3-methylbutan-1-ol-d6
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Caption: Chemical structure of 3-Mercapto-3-methylbutan-1-ol-d6.

Table 1: Compound Identification
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Identifier Value

Chemical Name 3-Mercapto-3-methylbutan-1-ol-d6

Synonyms
3-Methyl-3-sulfanylbutan-1-ol-d6, 3-Sulfanyl-3-

methylbutan-1-ol-d6

CAS Number 162404-35-5[1][2][3]

Molecular Formula C₅H₆D₆OS[1][2][3]

Molecular Weight 126.25 g/mol [1][2][3]

Parent Compound
3-Mercapto-3-methylbutan-1-ol (CAS: 34300-

94-2)[4][5][6][7]

Physicochemical Properties
The physical and chemical properties of 3-Mercapto-3-methylbutan-1-ol-d6 are primarily

inferred from its non-deuterated analogue. The isotopic labeling has a negligible effect on most

bulk physical properties but is critical for its mass spectrometric detection.

Table 2: Physical and Chemical Properties

Property
Value (for non-deuterated analogue
unless specified)

Appearance Yellow Oil (for d6)[2][3]

Molecular Weight (non-deuterated) 120.21 g/mol [4][5][6]

Density 0.985 g/mL at 20 °C[5][8][9]

Boiling Point 190 °C[8]

Refractive Index n20/D 1.480[5][8]

Storage Temperature 2-8°C[2][5]

Solubility Soluble in water.[10]

Odor Meaty, savory, catty.[5][11]
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Synthesis
The synthesis of 3-Mercapto-3-methylbutan-1-ol-d6 typically follows the synthetic route of the

non-deuterated compound, with the introduction of deuterium at a key step.[11] A common

method involves the use of deuterated acetone (acetone-d6) as a starting material.[11]

The general synthetic pathway for the non-deuterated compound starts with ethyl acetate,

which is activated and coupled with acetone to form ethyl 3-hydroxy-3-methylbutyrate.[11][12]

This intermediate is then brominated, treated with thiourea, and hydrolyzed to create the

mercapto group.[11][12] Finally, a reduction step yields 3-Mercapto-3-methylbutan-1-ol.[11][12]

To produce the d6 analogue, acetone-d6 is used in the initial coupling step, thereby

incorporating the six deuterium atoms into the final molecule.[11]
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General Synthesis Workflow

Ethyl Acetate + Acetone-d6

Coupling Reaction

Ethyl 3-hydroxy-3-methylbutyrate-d6

Bromination

Thiourea Treatment

Hydrolysis

Reduction

3-Mercapto-3-methylbutan-1-ol-d6
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Quantitative Analysis Workflow using d6-Internal Standard

Sample Preparation

Analysis

Data Processing

Unknown Sample

Add Known Amount of
3-Mercapto-3-methylbutan-1-ol-d6

Spiked Sample

Extraction (e.g., HS-SPME)

GC-MS Analysis (SIM Mode)

Measure Peak Area Ratio
(Analyte / Internal Standard)

Quantify Analyte Concentration

Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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